Cas no 960235-22-7 (ethyl 5-formyl-1,3-thiazole-2-carboxylate)

• Product Name: ethyl 5-formyl-1,3-thiazole-2-carboxylate
• CAS No: 960235-22-7
• MF: C₇H₇NO₃S
• MW: 185.2
• MDL: MFCD14155909
• CID: 2102306
• PubChem ID: 89313391
• Update Time: 2025-10-28

ethyl 5-formyl-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-FORMYLTHIAZOLE-2-CARBOXYLATE
• ETHYL 5-FORMYL-1,3-THIAZOLE-2-CARBOXYLATE
• 2-Thiazolecarboxylic acid, 5-formyl-, ethyl ester
• CID 89313391
• D77179
• SCHEMBL14347621
• CY-0030
• CS-0113033
• Z1255384852
• DB-108935
• AKOS040804894
• ETHYL5-FORMYL-1,3-THIAZOLE-2-CARBOXYLATE
• EN300-198852
• 960235-22-7
• ethyl 5-formyl-1,3-thiazole-2-carboxylate

• MDL： MFCD14155909
• Inchi： 1S/C7H7NO3S/c1-2-11-7(10)6-8-3-5(4-9)12-6/h3-4H,2H2,1H3
• InChI Key： QIRLNDDTKZZZDT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C(=O)OCC

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5
• XLogP3: 1.3

Additional information on ethyl 5-formyl-1,3-thiazole-2-carboxylate

Ethyl 5-Formyl-1,3-Thiazole-2-Carboxylate: A Versatile Building Block in Organic Synthesis

Ethyl 5-formyl-1,3-thiazole-2-carboxylate (CAS No. 960235-22-7) is a highly valuable heterocyclic compound that has gained significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules, agrochemicals, and advanced materials.

The molecular structure of ethyl 5-formyl-1,3-thiazole-2-carboxylate features a thiazole ring substituted with an ester group at the 2-position and a formyl group at the 5-position. This combination of reactive moieties makes it an excellent precursor for numerous chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. Researchers frequently utilize this compound in the development of novel heterocyclic derivatives with potential applications in medicinal chemistry.

In recent years, the demand for ethyl 5-formyl-1,3-thiazole-2-carboxylate has increased due to its role in the synthesis of pharmaceutical intermediates. The compound's ability to participate in multicomponent reactions has made it particularly valuable in drug discovery programs targeting various therapeutic areas. Its thiazole scaffold is known to exhibit diverse biological activities, which explains its prominence in the design of new drug candidates.

From a synthetic chemistry perspective, ethyl 5-formyl-1,3-thiazole-2-carboxylate offers several advantages. The formyl group provides a reactive site for further functionalization, while the ester moiety can be easily hydrolyzed or transformed into other functional groups. These characteristics have led to its widespread use in the preparation of complex molecular architectures, particularly in the field of heterocyclic chemistry.

The compound's applications extend beyond pharmaceuticals. In material science, ethyl 5-formyl-1,3-thiazole-2-carboxylate has been employed as a building block for the synthesis of functional materials with unique electronic and optical properties. Its incorporation into polymer backbones or as a side-chain modifier has shown promise in developing advanced materials for various technological applications.

Quality control and characterization of ethyl 5-formyl-1,3-thiazole-2-carboxylate typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the purity and structural integrity of this compound. These analytical methods ensure that the material meets the stringent requirements for research and industrial applications.

Storage and handling of ethyl 5-formyl-1,3-thiazole-2-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, following good laboratory practices.

The market for ethyl 5-formyl-1,3-thiazole-2-carboxylate has shown steady growth, driven by increasing research activities in pharmaceutical and chemical industries. Several specialty chemical suppliers offer this compound in various quantities, catering to the needs of both academic researchers and industrial scientists. The pricing and availability may vary depending on the purity grade and order quantity.

Recent scientific literature highlights numerous applications of ethyl 5-formyl-1,3-thiazole-2-carboxylate in medicinal chemistry. The compound has been used as a key intermediate in the synthesis of potential antimicrobial agents, anticancer compounds, and central nervous system active molecules. Its versatility in chemical transformations continues to make it a valuable tool for drug discovery researchers.

Environmental considerations for ethyl 5-formyl-1,3-thiazole-2-carboxylate include proper waste disposal methods in accordance with local regulations. While the environmental impact of this specific compound has not been extensively studied, general guidelines for handling organic chemicals should be followed to minimize any potential ecological effects.

Future research directions involving ethyl 5-formyl-1,3-thiazole-2-carboxylate may focus on expanding its applications in green chemistry approaches. The development of more sustainable synthetic routes using this intermediate could contribute to environmentally friendly chemical processes. Additionally, exploration of its potential in bioconjugation chemistry and material science applications represents promising areas for future investigation.

For researchers working with ethyl 5-formyl-1,3-thiazole-2-carboxylate, it's important to consult the latest scientific literature for updated synthetic protocols and safety information. The compound's Material Safety Data Sheet (MSDS) should be thoroughly reviewed before handling, and all experiments should be conducted by trained personnel in properly equipped laboratories.

The synthesis of ethyl 5-formyl-1,3-thiazole-2-carboxylate typically involves multi-step procedures starting from commercially available thiazole derivatives. Various synthetic routes have been reported in the literature, with differences in yield, purity, and scalability. Optimization of these synthetic methods continues to be an active area of research for process chemists.

In conclusion, ethyl 5-formyl-1,3-thiazole-2-carboxylate (CAS No. 960235-22-7) represents an important building block in modern organic synthesis. Its unique structural features and versatile reactivity make it invaluable for the preparation of diverse molecular architectures with potential applications across multiple scientific disciplines. As research in heterocyclic chemistry and drug discovery advances, the significance of this compound is likely to grow further in the coming years.